Cas no 79899-10-8 (Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl-)

• Product name: Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl-
• CAS No: 79899-10-8
• MF: C₁₃H₁₀N₃Cl
• MW: 243.6916
• CID: 531485
• PubChem ID: 13015251

Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyrimidine, 2-chloro-4-methyl-6-phenyl-
• 2-chloro-4-methyl-6-phenylimidazo[1,5-a]pyrimidine
• DTXSID20515242
• 79899-10-8

• Inchi： InChI=1S/C13H10ClN3/c1-9-7-11(14)16-12-8-15-13(17(9)12)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key： YASBUWGTROKYBJ-UHFFFAOYSA-N
• SMILES： CC1=CC(=NC2=CN=C(N12)C3=CC=CC=C3)Cl

Computed Properties

• Exact Mass: 243.0563250g/mol
• Monoisotopic Mass: 243.0563250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.2Ų
• XLogP3: 4.1